![molecular formula C13H21NO5 B6214290 1-[(tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-2-carboxylic acid CAS No. 2751610-16-7](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-2-carboxylic acid
Description
“1-[(tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-2-carboxylic acid” is a chemical compound with the CAS Number: 1250999-64-4 . It has a molecular weight of 269.34 . The IUPAC name for this compound is 7-(tert-butoxycarbonyl)-7-azaspiro[3.5]nonane-1-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H23NO4/c1-13(2,3)19-12(18)15-8-6-14(7-9-15)5-4-10(14)11(16)17/h10H,4-9H2,1-3H3,(H,16,17) . This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-2-carboxylic acid involves the protection of the amine group, followed by the formation of the spirocyclic ring system and the subsequent deprotection of the amine and carboxylic acid groups.", "Starting Materials": [ "7-oxa-1-azaspiro[3.5]nonane-2-carboxylic acid", "tert-butyl chloroformate", "triethylamine", "tert-butanol", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate and triethylamine in tert-butanol", "Formation of the spirocyclic ring system by reaction of the protected amine with 7-oxa-1-azaspiro[3.5]nonane-2-carboxylic acid in the presence of sodium hydroxide in ethanol", "Deprotection of the amine and carboxylic acid groups by treatment with acetic acid in ethanol" ] } | |
CAS No. |
2751610-16-7 |
Molecular Formula |
C13H21NO5 |
Molecular Weight |
271.3 |
Purity |
95 |
Origin of Product |
United States |
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